Ethyl 4-{[2-(thiophen-2-yl)ethyl]amino}benzoate

• CAS No.: 61440-50-4
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol
• IUPAC Name: ethyl 4-(2-thiophen-2-ylethylamino)benzoate
• InChI: InChI=1S/C15H17NO2S/c1-2-18-15(17)12-5-7-13(8-6-12)16-10-9-14-4-3-11-19-14/h3-8,11,16H,2,9-10H2,1H3
• InChI Key: GIGGNNKFGUTORV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NCCC2=CC=CS2

Description

Ethyl 4-{[2-(thiophen-2-yl)ethyl]amino}benzoate is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 33.0 g. of ethyl p-aminobenzoate, 21.8 g. of 2-(2-thienyl)ethanol O-methanesulfonate (prepared as described in Example 49) and 100 ml. of hexamethylphosphoramide is heated in an oil bath at 125° C. for 16 hours. The mixture is chilled, diluted with 15 ml. of ethanol and 150 ml. of water. The mixture is extracted with ether and the ether extracts washed with water, dried over magnesium sulfate and concentrated in vacuo to give a crude oil. A sample of this oil is chromatographed over silica gel and the fractions containing the product are combined and recrystallized from hexane to give ethyl 4-[2-(2-thienyl)ethylamino]benzoate as yellow-tan crystals, m.p. 93°-95° C.